3-bromo-N'-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]benzohydrazide

• IUPAC Name: 3-bromo-N'-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]benzohydrazide
• InChI: InChI=1S/C16H17BrN2O3/c1-16(2)7-13(20)12(14(21)8-16)9-18-19-15(22)10-4-3-5-11(17)6-10/h3-6,9,18H,7-8H2,1-2H3,(H,19,22)
• InChI Key: AQQWMOGAJGIMLT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C(=CNNC(=O)C2=CC(=CC=C2)Br)C(=O)C1)C
• Molecular Formula: C16H17BrN2O3
• Molecular Weight: 365.22 g/mol

Description

The compound with the identifier “3-bromo-N'-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]benzohydrazide” is a chemical entity that has garnered interest in various scientific fields due to its unique properties and potential applications. This compound is known for its specific molecular structure and reactivity, making it a valuable subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-bromo-N'-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]benzohydrazide involves a series of chemical reactions that require precise conditions to achieve the desired product. The synthetic route typically includes the use of specific reagents and catalysts to facilitate the formation of the compound. Detailed information on the exact synthetic route and reaction conditions is often proprietary and may vary depending on the desired purity and yield of the compound.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up to meet demand. This involves optimizing the synthetic route to ensure cost-effectiveness and efficiency. Industrial production methods may include batch processing or continuous flow techniques, depending on the scale and requirements of the production facility.

Chemical Reactions Analysis

Types of Reactions

3-bromo-N'-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]benzohydrazide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can convert this compound into reduced forms, often using reducing agents like hydrogen gas or metal hydrides.

Substitution: Substitution reactions involve replacing one functional group in the compound with another, often using nucleophiles or electrophiles.

Common Reagents and Conditions

The reactions involving this compound typically require specific reagents and conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are frequently used.

Substitution: Conditions for substitution reactions vary but often include the use of catalysts and solvents to facilitate the reaction.

Major Products Formed

The major products formed from the reactions of this compound depend on the type of reaction and the conditions used. For example, oxidation reactions may yield oxidized derivatives, while reduction reactions produce reduced forms of the compound.

Scientific Research Applications

3-bromo-N'-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]benzohydrazide has a wide range of applications in scientific research:

Chemistry: The compound is used as a reagent in various chemical reactions and as a building block for synthesizing more complex molecules.

Biology: In biological research, this compound is studied for its potential effects on cellular processes and its interactions with biological molecules.

Medicine: The compound is investigated for its potential therapeutic applications, including its effects on specific diseases or conditions.

Industry: this compound is used in industrial processes, including the production of pharmaceuticals, agrochemicals, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 3-bromo-N'-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]benzohydrazide involves its interaction with specific molecular targets and pathways within biological systems. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. Detailed studies on the molecular targets and pathways involved are essential to understanding the compound’s full range of effects.

Comparison with Similar Compounds

Similar Compounds

3-bromo-N'-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]benzohydrazide can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

CID 2632: A compound with similar structural features but different reactivity.

CID 6540461: Another compound with comparable applications in scientific research.

CID 5362065: Known for its use in similar industrial processes.

CID 5479530: A compound with analogous biological effects.

Uniqueness

What sets this compound apart from these similar compounds is its specific molecular structure and the unique reactivity it exhibits under certain conditions. This makes it a valuable compound for targeted applications in various fields.